Cas no 299199-54-5 (2-(3-Methyl-benzoylamino)-benzoic acid)

• Product Name: 2-(3-Methyl-benzoylamino)-benzoic acid
• CAS No: 299199-54-5
• MF: C₁₅H₁₃NO₃
• MW: 255.268624067307
• MDL: MFCD00433469
• CID: 3106632
• PubChem ID: 689157
• Update Time: 2025-05-20

2-(3-Methyl-benzoylamino)-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methyl-benzoylamino)-benzoic acid
• 2-(3-methylbenzamido)benzoicacid
• 2-(3-methylbenzamido)benzoic acid
• EN300-08355
• 2-[(3-methylbenzoyl)amino]benzoic acid
• SR-01000507383-1
• 299199-54-5
• MS-0094
• CS-0221105
• 2-{[(3-methylphenyl)carbonyl]amino}benzoic acid
• STK522961
• SR-01000507383
• MFCD00433469
• Oprea1_629277
• Z56968517
• 2-[(3-methylbenzoyl)amino]benzenecarboxylic acid
• AKOS000264029

• MDL： MFCD00433469
• Inchi： 1S/C15H13NO3/c1-10-5-4-6-11(9-10)14(17)16-13-8-3-2-7-12(13)15(18)19/h2-9H,1H3,(H,16,17)(H,18,19)
• InChI Key： KGPDYIRCCGMCOI-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CC(C)=C1)NC1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 255.08954328Da
• Monoisotopic Mass: 255.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-(3-Methyl-benzoylamino)-benzoic acid

Comprehensive Analysis of 2-(3-Methyl-benzoylamino)-benzoic acid (CAS No. 299199-54-5): Properties, Applications, and Industry Trends

2-(3-Methyl-benzoylamino)-benzoic acid (CAS No. 299199-54-5) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural properties. This benzoic acid derivative features a 3-methylbenzoyl substituent, which enhances its reactivity and potential applications. Researchers are increasingly exploring its role as a chemical intermediate in synthesizing novel drug candidates, particularly in anti-inflammatory and analgesic formulations.

The molecular structure of 2-(3-Methyl-benzoylamino)-benzoic acid combines aromatic rings with amide and carboxyl functional groups, making it valuable for structure-activity relationship (SAR) studies. Recent publications highlight its utility in developing targeted therapies, aligning with the growing demand for precision medicine solutions. The compound's CAS number 299199-54-5 serves as a crucial identifier in chemical databases, facilitating global research collaboration and patent searches.

In the context of sustainable chemistry, 2-(3-Methyl-benzoylamino)-benzoic acid has been investigated for green synthesis approaches. Industry reports indicate rising interest in solvent-free reactions and catalytic methods for producing such specialty chemicals, addressing environmental concerns while maintaining cost efficiency. These developments respond to the pharmaceutical industry's focus on process optimization and waste reduction strategies.

Analytical characterization of CAS 299199-54-5 typically involves advanced techniques like HPLC-MS and NMR spectroscopy, ensuring purity standards required for pharmaceutical applications. The compound's stability profile under various pH conditions makes it suitable for formulation studies, particularly in oral dosage forms where bioavailability enhancement is a key consideration.

Market analysts note increasing patent activity surrounding 3-methylbenzoyl-containing compounds, with 299199-54-5 appearing in several recent applications. This reflects the compound's potential in addressing unmet medical needs, especially in chronic disease management. The growing popularity of structure-based drug design approaches further elevates the importance of such molecular building blocks in modern drug discovery pipelines.

Quality control protocols for 2-(3-Methyl-benzoylamino)-benzoic acid emphasize strict adherence to ICH guidelines, particularly concerning residual solvents and heavy metal content. Regulatory compliance has become a critical factor for manufacturers, as evidenced by recent updates to GMP standards for pharmaceutical intermediates. These developments ensure the compound meets the stringent requirements of global health authorities.

Emerging research explores the compound's potential in combination therapies, where its molecular properties may enhance the efficacy of existing drugs. This aligns with current trends in drug repurposing and synergistic formulations, addressing the need for cost-effective treatment options. The scientific community continues to investigate the pharmacokinetic parameters of this benzoic acid derivative to expand its therapeutic applications.

From a commercial perspective, suppliers of CAS 299199-54-5 are adopting blockchain technology for supply chain transparency, responding to growing demand for traceability in pharmaceutical ingredients. This technological integration helps ensure material authenticity while streamlining regulatory documentation processes, particularly for international shipments of research chemicals.

The compound's thermal behavior and crystallization properties have become subjects of interest in pharmaceutical engineering studies. Understanding these characteristics is essential for developing efficient scale-up processes from laboratory to industrial production. Recent advancements in process analytical technology (PAT) have enabled better control over these parameters during manufacturing.

Looking ahead, 2-(3-Methyl-benzoylamino)-benzoic acid is positioned to play a significant role in the development of next-generation therapeutics. Its structural versatility and well-documented synthesis pathways make it a valuable asset in medicinal chemistry research. As the pharmaceutical industry continues to prioritize molecular diversity and lead compound optimization, this compound's importance in drug discovery pipelines is expected to grow substantially.